Cas no 1344829-16-8 (4-tert-Butyl-2-(ethoxymethylidene)cyclohexan-1-one)

• Product Name: 4-tert-Butyl-2-(ethoxymethylidene)cyclohexan-1-one
• CAS No: 1344829-16-8
• Molecular Formula: C₁₃H₂₂O₂
• Molecular Weight: 210.312584400177
• CID: 5700014
• PubChem ID: 63709172

4-tert-Butyl-2-(ethoxymethylidene)cyclohexan-1-one Properties

Names and Identifiers

• EN300-1126679
• 4-tert-Butyl-2-(ethoxymethylidene)cyclohexan-1-one
• 1344829-16-8
• Cyclohexanone, 4-(1,1-dimethylethyl)-2-(ethoxymethylene)-

• InChIKey： CIBCWQKMEUFPAA-KTKRTIGZSA-N
• Inchi： 1S/C13H22O2/c1-5-15-9-10-8-11(13(2,3)4)6-7-12(10)14/h9,11H,5-8H2,1-4H3/b10-9-
• SMILES： O=C1/C(=C\OCC)/CC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 210.161979940g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.161979940g/mol
• Heavy Atom Count: 15
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 293.9±19.0 °C(Predicted)
• Density: 1.004±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids